Cas no 2694728-61-3 (rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis)

• Product Name: rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis
• CAS No: 2694728-61-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5628731
• PubChem ID: 66344446
• Update Time: 2025-10-28

rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis Chemical and Physical Properties

Names and Identifiers

• EN300-28305354
• ((3-Bromocyclobutoxy)methyl)benzene
• ((trans-3-Bromocyclobutoxy)methyl)benzene
• AS-51583
• CS-0143602
• SCHEMBL24661987
• EN300-187222
• (3-Bromocyclobutoxy)methylbenzene
• SB15842
• EN300-187555
• {[(1r,3r)-3-bromocyclobutoxy]methyl}benzene
• starbld0010110
• {[(1s,3s)-3-bromocyclobutoxy]methyl}benzene
• A936677
• P13021
• MFCD21756709
• Benzene, [[(3-bromocyclobutyl)oxy]methyl]-
• {[3-bromocyclobutoxy]methyl}benzene, trans
• AKOS026742014
• CS-0053054
• (3-bromocyclobutyl)oxymethylbenzene
• 1807941-88-3
• Rel-(((1r,3r)-3-bromocyclobutoxy)methyl)benzene
• [(3-bromocyclobutoxy)methyl]benzene
• 2694728-61-3
• 1443110-01-7
• AKOS015689123
• rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis

• Inchi： 1S/C11H13BrO/c12-10-6-11(7-10)13-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： UVNCCVPQXGEHGE-UHFFFAOYSA-N
• SMILES： BrC1CC(C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis

Professional Introduction to rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis (CAS No. 2694728-61-3)

Rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis (CAS No. 2694728-61-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique stereochemical configuration and functional groups, presents a promising platform for the development of innovative therapeutic agents. The presence of both a bromine substituent and an alcohol moiety in its structure makes it a versatile intermediate for various synthetic transformations, enabling researchers to explore diverse chemical pathways.

The stereochemistry of rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis is particularly noteworthy, as the (1s,3s) configuration suggests a specific spatial arrangement of atoms that can influence its reactivity and biological activity. This stereochemical purity is often critical in medicinal chemistry, where subtle differences in molecular geometry can lead to significant variations in pharmacological properties. The compound's cyclobutyl backbone further contributes to its structural complexity, offering potential for conformational flexibility that may be exploited in drug design.

In recent years, there has been a growing interest in the development of novel compounds with cycloalkyl substituents due to their ability to modulate receptor binding and metabolic stability. Rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis fits well within this trend, as it combines the advantages of cyclobutyl moieties with the reactivity provided by the bromine and hydroxymethyl groups. Such structural features have been extensively studied in the context of creating bioactive molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The presence of stereocenters at the 1 and 3 positions allows for further derivatization into enantiomerically pure compounds, which are often preferred in clinical settings due to their improved pharmacokinetic profiles. Researchers have leveraged similar scaffolds to develop drugs that target various biological pathways, including those involved in inflammation, cancer, and neurological disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve higher yields and purities, making it more accessible for industrial applications. These improvements are particularly important for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

The bromine atom in rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis serves as a valuable handle for further functionalization. It can be readily replaced or modified through various reactions such as Suzuki-Miyaura cross-coupling, halogen exchange reactions, or nucleophilic substitution. This versatility allows chemists to tailor the compound's structure to meet specific pharmacological requirements. For instance, introducing additional functional groups can alter its solubility, bioavailability, or target specificity.

Biologically speaking, the hydroxymethyl group provides a site for hydrogen bonding interactions with biological targets. This feature is particularly relevant for designing molecules that interact with proteins or nucleic acids. The cyclobutyl ring itself can influence how the molecule fits into a binding pocket by providing steric constraints or by adopting specific conformations that enhance binding affinity.

The study of rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis has also contributed to our understanding of stereochemical effects on molecular recognition. Computational studies have been instrumental in predicting how different stereoisomers might interact with biological targets at the atomic level. These insights are crucial for rational drug design and have guided efforts to optimize the compound's pharmacological properties.

In conclusion, rac-{(1s,3s)-3-bromocyclobutoxymethyl}benzene, cis (CAS No. 2694728-61-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an attractive candidate for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in drug discovery and development.